4-(Chloromethyl)-N-methylthiazol-2-amine

• IUPAC Name: 4-(chloromethyl)-N-methyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C5H7ClN2S/c1-7-5-8-4(2-6)3-9-5/h3H,2H2,1H3,(H,7,8)
• InChI Key: YSYILILRFKOSMG-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=CS1)CCl
• Molecular Formula: C5H7ClN2S
• Molecular Weight: 162.64 g/mol

Description

The description of a chemical compound typically includes its molecular formula, structure, and other identifiers like CAS number, IUPAC name, etc. It may also include the class of compounds it belongs to and its relevance or use in scientific, industrial, or other contexts.

Synthesis Analysis

This involves detailing the methods and steps used to synthesize the compound. It may include the starting materials, reagents, catalysts, reaction conditions (like temperature, pressure), and the sequence of chemical reactions.

Molecular Structure Analysis

This involves the study of the arrangement of atoms in the molecule of the compound. Techniques like X-ray crystallography, NMR spectroscopy, and others are often used to determine the molecular structure.

Chemical Reactions Analysis

This involves studying the chemical reactions involving the compound. It includes understanding the reactivity of the compound, the types of reactions it undergoes, the products formed, etc.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, reactivity, etc.

Scientific Research Applications

Synthesis of Thiazole Derivatives

Research has demonstrated the synthesis of thiazole derivatives using 4-(Chloromethyl)-N-methylthiazol-2-amine. In one study, 2-(2-oxopropylthio)benzoxazoles reacted with primary amines to yield 3-substituted 2-(2-hydroxyphenylimino)-4-methylthiazoles, showcasing the chemical versatility of thiazole compounds (Kalcheva, Tosheva, & Hadjieva, 1993).

Investigation of Tautomerism

In another study, the amine-imine tautomerism of 2-amino-4-methylthiazole derivatives was examined using NMR. This study highlighted how the nature of substituents on the thiazole ring influences the tautomeric equilibrium, essential for understanding the compound's chemical behavior (Hyengoyan et al., 2005).

Antibacterial Potential

A 2016 study synthesized a new class of pyrimido[4,5-d]thiazolo[3,2-a]pyrimidines, starting from 4,5-dihydrothiazol-2-amine. The antibacterial evaluation of these compounds suggested their potential as antibacterial agents, indicating the biomedical applications of thiazole derivatives (Etemadi et al., 2016).

Nucleophilic Substitution Reactions

In the field of organic synthesis, the behavior of 4-(Chloromethyl)-N-methylthiazol-2-amine under various reaction conditions has been studied. For example, a research work explored the reaction of thiazole derivatives with diazomethane, leading to the formation of O-methyl derivatives, demonstrating their reactivity in nucleophilic substitution reactions (Kalcheva, Tosheva, & Hadjieva, 1993).

Mechanism of Action

In the context of bioactive compounds, the mechanism of action refers to how the compound interacts with biological systems. It could involve binding to specific receptors, inhibition of certain pathways, etc.

Safety and Hazards

This involves understanding the safety measures needed to handle the compound and the potential hazards it may pose upon exposure. Material Safety Data Sheets (MSDS) are often referred to for this information.

Future Directions

This involves discussing potential future research directions or applications of the compound. It could involve potential therapeutic uses, industrial applications, etc.